N-(5-{1-Cyano-2-[5-nitro-2-(2-phenoxyethoxy)phenyl]vinyl}-1,3,4-thiadiazol-2-yl)benzamide
N-(5-{1-Cyano-2-[5-nitro-2-(2-phenoxyethoxy)phenyl]vinyl}-1,3,4-thiadiazol-2-yl)benzamide
Brand Name:
Vulcanchem
CAS No.:
380549-25-7
VCID:
VC0476369
InChI:
InChI=1S/C26H19N5O5S/c27-17-20(25-29-30-26(37-25)28-24(32)18-7-3-1-4-8-18)15-19-16-21(31(33)34)11-12-23(19)36-14-13-35-22-9-5-2-6-10-22/h1-12,15-16H,13-14H2,(H,28,30,32)/b20-15+
SMILES:
C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C(=CC3=C(C=CC(=C3)[N+](=O)[O-])OCCOC4=CC=CC=C4)C#N
Molecular Formula:
C26H19N5O5S
Molecular Weight:
513.5g/mol
N-(5-{1-Cyano-2-[5-nitro-2-(2-phenoxyethoxy)phenyl]vinyl}-1,3,4-thiadiazol-2-yl)benzamide
CAS No.: 380549-25-7
Main Products
VCID: VC0476369
Molecular Formula: C26H19N5O5S
Molecular Weight: 513.5g/mol
CAS No. | 380549-25-7 |
---|---|
Product Name | N-(5-{1-Cyano-2-[5-nitro-2-(2-phenoxyethoxy)phenyl]vinyl}-1,3,4-thiadiazol-2-yl)benzamide |
Molecular Formula | C26H19N5O5S |
Molecular Weight | 513.5g/mol |
IUPAC Name | N-[5-[(E)-1-cyano-2-[5-nitro-2-(2-phenoxyethoxy)phenyl]ethenyl]-1,3,4-thiadiazol-2-yl]benzamide |
Standard InChI | InChI=1S/C26H19N5O5S/c27-17-20(25-29-30-26(37-25)28-24(32)18-7-3-1-4-8-18)15-19-16-21(31(33)34)11-12-23(19)36-14-13-35-22-9-5-2-6-10-22/h1-12,15-16H,13-14H2,(H,28,30,32)/b20-15+ |
Standard InChIKey | SZZCOGHPAZUSCB-HMMYKYKNSA-N |
Isomeric SMILES | C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)/C(=C/C3=C(C=CC(=C3)[N+](=O)[O-])OCCOC4=CC=CC=C4)/C#N |
SMILES | C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C(=CC3=C(C=CC(=C3)[N+](=O)[O-])OCCOC4=CC=CC=C4)C#N |
Canonical SMILES | C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C(=CC3=C(C=CC(=C3)[N+](=O)[O-])OCCOC4=CC=CC=C4)C#N |
PubChem Compound | 6053681 |
Last Modified | Nov 11 2021 |
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